Cas no 932300-27-1 (2-methoxy-N-{3-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}benzamide)
2-methoxy-N-{3-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}benzamide Chemical and Physical Properties
Names and Identifiers
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- 2-methoxy-N-[3-[5-methyl-1-(4-methylphenyl)triazol-4-yl]-1,2,4-thiadiazol-5-yl]benzamide
- 2-methoxy-N-{3-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}benzamide
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- Inchi: 1S/C20H18N6O2S/c1-12-8-10-14(11-9-12)26-13(2)17(23-25-26)18-21-20(29-24-18)22-19(27)15-6-4-5-7-16(15)28-3/h4-11H,1-3H3,(H,21,22,24,27)
- InChI Key: BXFVTENEIMXFDO-UHFFFAOYSA-N
- SMILES: C(NC1SN=C(C2=C(C)N(C3=CC=C(C)C=C3)N=N2)N=1)(=O)C1=CC=CC=C1OC
2-methoxy-N-{3-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3411-2592-2μmol |
2-methoxy-N-{3-[5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide |
932300-27-1 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2592-5μmol |
2-methoxy-N-{3-[5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide |
932300-27-1 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2592-10μmol |
2-methoxy-N-{3-[5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide |
932300-27-1 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2592-20μmol |
2-methoxy-N-{3-[5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide |
932300-27-1 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2592-1mg |
2-methoxy-N-{3-[5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide |
932300-27-1 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2592-2mg |
2-methoxy-N-{3-[5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide |
932300-27-1 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2592-3mg |
2-methoxy-N-{3-[5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide |
932300-27-1 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2592-4mg |
2-methoxy-N-{3-[5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide |
932300-27-1 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2592-5mg |
2-methoxy-N-{3-[5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide |
932300-27-1 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2592-10mg |
2-methoxy-N-{3-[5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide |
932300-27-1 | 10mg |
$79.0 | 2023-09-10 |
2-methoxy-N-{3-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}benzamide Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 2-methoxy-N-{3-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}benzamide
Compound CAS No 932300-27-1: 2-Methoxy-N-{3-[5-Methyl-1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide
The compound with CAS No 932300-27-1, named 2-Methoxy-N-{3-[5-Methyl-1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide, is a complex organic molecule with a unique structure that combines multiple functional groups. This compound has been the subject of recent research due to its potential applications in various fields, including drug development and materials science.
The molecular structure of this compound is characterized by the presence of a benzamide group, which is connected to a thiadiazole ring system. The thiadiazole ring is further substituted with a triazole moiety and a methyl group, while the benzamide portion includes a methoxy substituent. This combination of heterocyclic rings and substituents makes the compound highly versatile and potentially useful in creating novel chemical entities with specific biological or physical properties.
Recent studies have focused on the synthesis and characterization of this compound. Researchers have explored various synthetic pathways to efficiently construct the molecule, often employing multi-component reactions or modular synthesis strategies. These methods aim to optimize yield and purity while minimizing the use of hazardous reagents.
One area of interest in the study of this compound is its potential application in drug design. The presence of multiple heterocyclic rings suggests that it may exhibit interesting pharmacological properties. For instance, the triazole ring is known for its ability to form hydrogen bonds and participate in π-interactions, which are critical for drug-receptor interactions. Similarly, the thiadiazole ring has been associated with anti-inflammatory and antioxidant activities in other compounds.
In addition to its pharmacological potential, this compound has also been investigated for its role in materials science. The combination of aromatic rings and heteroatoms may confer unique electronic properties that could be exploited in the development of new materials for electronic devices or sensors.
Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of this compound more accurately. These studies provide insights into how the molecule's structure influences its chemical behavior and reactivity under different conditions.
The synthesis of this compound involves several key steps that highlight modern organic chemistry techniques. For example, the formation of the triazole ring typically requires copper-catalyzed azide alkyne cycloaddition (CuAAC) reactions or other click chemistry approaches. Similarly, the construction of the thiadiazole ring often involves sulfur-based reagents and careful control over reaction conditions to ensure proper regioselectivity.
Another aspect of interest is the stereochemistry of this compound. The presence of chiral centers or planar chirality within the molecule could influence its optical properties and biological activity. Researchers are actively exploring methods to control stereochemistry during synthesis to produce enantiomerically pure compounds for further study.
In terms of applications, preliminary biological assays have shown that this compound exhibits moderate activity against certain enzymes or cellular targets. While these results are promising, further research is needed to fully understand its mechanism of action and potential therapeutic uses.
The study of this compound also contributes to our broader understanding of heterocyclic chemistry and molecular design principles. By analyzing how different functional groups interact within a single molecule, chemists can gain valuable insights into designing more effective drugs or advanced materials.
In conclusion, CAS No 932300-27-1 represents an exciting area of research with potential applications across multiple disciplines. As our understanding of its properties continues to grow through cutting-edge research techniques and collaborative efforts among scientists worldwide, we can anticipate new breakthroughs that will further enhance our knowledge of organic chemistry and its practical applications.
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